Cas no 76462-38-9 (4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 76462-38-9
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• MDL: MFCD02660631
• CID: 561996
• PubChem ID: 24878026
• Update Time: 2025-11-02

4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-(4-bromophenyl)-
• 4-(4-BROMOPHENYL)-1(2H)-PHTHALAZINONE
• 4-(4-bromophenyl)-2H-phthalazin-1-one
• 4-(4-Bromophenyl)phthalazin-1(2H)-one
• 4-(4-bromophenyl)-2(1H)-phthalazinone
• 4-(4-bromo-phenyl)-2H-phthalazin-1-one
• 4-(4-bromophenyl)-2-hydrophthalazin-1-one
• 4-(4-bromophenyl)phthalazinone
• 4-(4-Brom-phenyl)-2H-phthalazin-1-on
• 4-p-bromophenylphthalaz-1-one
• 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one
• 4-(4-Bromophenyl)-1(2H)-phthalazinone, 97%
• A923132
• SCHEMBL1791310
• MFCD02660631
• CS-0204259
• DTXSID30351032
• AKOS015916542
• 76462-38-9
• 4(4-Bromophenyl)-1(2H)phthalazinone
• EN300-28954
• Z235362701
• AKOS009144922
• ZISOEGMOUGUEMP-UHFFFAOYSA-N
• G84097

• MDL： MFCD02660631
• Inchi： 1S/C14H9BrN2O/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
• InChI Key： ZISOEGMOUGUEMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 299.99000
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.57
• Melting Point: 269.5-273.5 °C (lit.)
• Refractive Index: 1.697
• PSA: 45.75000
• LogP: 3.35260

4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：(BD90449)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one (CAS No. 76462-38-9)

4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one (CAS No. 76462-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique phthalazinone core and bromophenyl substituent, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for terms like "4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one synthesis", "CAS 76462-38-9 applications", and "phthalazinone derivatives in medicine", reflecting its growing relevance in scientific communities.

The structural motif of 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one combines a dihydrophthalazinone scaffold with a 4-bromophenyl group, which enhances its potential for selective binding in biological systems. Recent studies highlight its role as a precursor for kinase inhibitors and anticancer agents, aligning with the current focus on targeted therapies in oncology. Searches for "bromophenyl-phthalazinone drug candidates" and "76462-38-9 pharmacological properties" underscore the compound's therapeutic promise. Additionally, its electron-withdrawing bromine moiety contributes to its utility in cross-coupling reactions, a hot topic in synthetic chemistry.

From a materials science perspective, 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one is explored for its potential in organic electronics and photovoltaic materials. The conjugated system of the phthalazinone ring, combined with the bromine atom's reactivity, allows for modifications that tune optical and electronic properties. Queries such as "phthalazinone-based OLED materials" and "CAS 76462-38-9 in optoelectronics" reflect this trend. The compound's stability and solubility profile further make it a candidate for high-performance polymer development.

Environmental and sustainability considerations are also driving interest in 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one. Researchers are investigating green synthesis routes for this compound to minimize waste and energy consumption, responding to searches like "eco-friendly phthalazinone production". Its potential as a biodegradable intermediate aligns with the global push toward sustainable chemistry. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity, with users often searching for "76462-38-9 spectral data" or "phthalazinone derivative analysis methods".

In summary, 4-(4-bromophenyl)-1,2-dihydrophthalazin-1-one (CAS No. 76462-38-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity continue to inspire innovation, addressing contemporary challenges in drug design and advanced material development. As interest grows, so does the demand for detailed information on its synthetic protocols, mechanistic studies, and industrial scalability, making it a focal point for interdisciplinary research.